Cas no 1807135-66-5 (Methyl 4-(difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carboxylate
• CAS No: 1807135-66-5
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4881260
• Update Time: 2025-05-24

Methyl 4-(difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carboxylate

• Inchi： 1S/C8H6F3NO3/c1-15-8(14)3-2-12-7(11)5(13)4(3)6(9)10/h2,6,13H,1H3
• InChI Key： CMAGJNWTXXLTJL-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1C(=O)OC)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on Methyl 4-(difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carboxylate

Comprehensive Overview of Methyl 4-(difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carboxylate (CAS No. 1807135-66-5)

Methyl 4-(difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carboxylate (CAS No. 1807135-66-5) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention due to its potential in drug discovery and material science. Its molecular structure, featuring a hydroxypyridine core and a carboxylate ester, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like Methyl 4-(difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies and precision medicine. The compound's CAS No. 1807135-66-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

The synthesis of Methyl 4-(difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carboxylate involves multi-step organic reactions, including fluorination and esterification. Its difluoromethyl group is a key feature, often explored for its ability to modulate electronic properties and improve binding affinity in drug design. This aligns with the broader trend of incorporating fluorine atoms into lead compounds to optimize pharmacokinetics, a topic widely discussed in medicinal chemistry forums.

From an industrial perspective, CAS No. 1807135-66-5 is valued for its scalability and compatibility with green chemistry principles. Companies are investing in sustainable methods to produce such fluorinated intermediates, addressing environmental concerns while meeting regulatory standards. Searches for "eco-friendly fluorination techniques" and "pyridine derivatives in drug development" highlight the intersection of this compound with contemporary scientific priorities.

Analytical characterization of Methyl 4-(difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carboxylate typically employs techniques like NMR, HPLC, and mass spectrometry. Its hydroxypyridine moiety is of particular interest in spectroscopic studies, as it influences hydrogen bonding patterns—a critical factor in crystallography and molecular modeling. These aspects resonate with researchers querying "structural analysis of fluorinated heterocycles" or "NMR trends in pyridine-based compounds."

In conclusion, Methyl 4-(difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carboxylate (CAS No. 1807135-66-5) exemplifies the innovation in fluorinated chemistry, bridging academic inquiry and industrial applications. Its multifaceted utility ensures continued relevance in journals and patent literature, while its difluoromethyl and carboxylate functionalities remain focal points for future breakthroughs.